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An in-depth analysis of the distinctive Middle Paleolithic tool-making technique, summarizing its
core attributes, experimental replication, and functional applications.

The Quina retouch method, a hallmark of the Mousterian industry, represents a significant
technological adaptation by Neanderthals during the Middle Paleolithic.[1] First described by
Francois Bordes, this technique is characterized by the production of thick, wide flakes with a
distinctive steep, overlapping "scalar" or "stepped" retouch, known as écailleuse scalariforme.
[1] This guide provides a comprehensive overview of the origins, development, and technical
aspects of the Quina retouch method, drawing on morphometric data, experimental protocols,
and functional analyses from key archaeological sites.

Origins and Chrono-Cultural Context

The Quina Mousterian is primarily associated with Neanderthals and is a significant variant of
the Mousterian technocomplex.[1] In Southern France, Quina assemblages are predominantly
dated to the Early Weichselian period, approximately 70,000-60,000 years before present (BP).
[1] In Belgium, these assemblages are more commonly found in the first half of the Middle
Weichselian, around 60,000-45,000 BP.[1] A notable assemblage has also been identified at
the Axlor site in the Basque Country, Spain, dated to the end of Oxygen Isotope Stage 3
(around 44,000 BP).[1]

For a long time, the Quina technology was considered a Western and Southern European
phenomenon. However, the recent discovery of a complete Quina technological system at the
Longtan site in Southwest China, dated to approximately 60,000-50,000 BP, has challenged
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this view, suggesting a much wider geographical distribution and more diverse human
dynamics in the Late Pleistocene of East Asia.[1][2] This finding indicates that either the
technology was transmitted over vast distances or that it was independently developed by
different hominin populations.[2]

The Chaine Opératoire of Quina Tool Production

The operational sequence, or Chaine Opératoire, of the Quina method reveals a series of
deliberate technological choices aimed at producing robust and durable tools. A defining
characteristic is the emphasis on producing thick and wide flakes, often retaining cortex.[1]
Unlike Levallois technology, the Quina method typically exhibits a low Levallois index (less than
10%).[1]

The production sequence can be summarized as follows:

o Raw Material Procurement: Neanderthals selected raw materials suitable for producing
large, thick flakes. While local materials were often used, there is evidence for the transport
of specific high-quality flint over considerable distances, indicating a planned and thoughtful
approach to raw material acquisition.

e Blank Production: The primary reduction strategy focused on obtaining thick, often
asymmetrical flakes. This was achieved without the elaborate core preparation characteristic
of the Levallois method.

o Retouching: The defining feature of the Quina method is the application of steep, scalar
retouch to the edges of the thick flakes. This retouch is invasive and creates overlapping
scars that often end in hinge or step terminations. This process results in a very robust and
durable working edge.

e Use and Resharpening: Quina scrapers were versatile tools used for a variety of tasks,
including butchery, hide scraping, and working wood and bone. The steep edge angle and
robusticity of the tools allowed for repeated resharpening, extending their use-life.

» Discard: Tools were discarded after extensive use and multiple episodes of resharpening,
often resulting in significantly reduced tool sizes.

Quina Tool Production: A Simplified Chaine Opératoire.
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Quantitative Analysis of Quina Scrapers

Morphometric studies of Quina scrapers have provided valuable insights into their design and
function. A key area of investigation has been the relationship between the distinctive Quina
retouch and the maintenance of the tool's edge angle during resharpening.

One hypothesis suggested that Quina retouch was a technique to maintain a steep, durable
edge angle through multiple resharpening episodes. However, detailed quantitative analysis of
scrapers from the Roc de Marsal site in southwest France has challenged this notion. The
study found that when the effects of reduction intensity and flake thickness are controlled for,
Quina retouch does not have a significant impact on the retouched edge angle. Instead, the
generally higher edge angles observed on Quina scrapers are a consequence of continuous
reduction and the use of thicker initial blanks.

. Non-Quina
Feature Quina Scrapers Source
Scrapers
Mean Thickness (mm)  14.10+3.91 10.09 + 4.44 Lin & Marreiros (2020)

Gould et al. (1971),

Edge Angle Range 25° - 80° ]
lovita (2014)

Gould et al. (1971),

Mean Edge Angle 40° - 60° )
lovita (2014)

Table 1: Comparative Metrics of Quina and Non-Quina Scrapers.

Experimental Protocols
Replication of Quina Retouch

Experimental archaeology has been crucial in understanding the manufacturing process of
Quina tools. The characteristic scalar/stepped retouch is believed to have been produced using
a soft hammer, such as bone or antler.

A generalized protocol for replicating Quina retouch involves:
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e Blank Selection: Choose a thick flint flake with a suitable platform for retouching. The
thickness of the blank is a critical factor in achieving the characteristic stepped morphology.

e Percussor Selection: Utilize a soft hammer, such as a deer antler billet or a dense bone
fragment. The use of a soft hammer allows for better control over flake removal and is
thought to be essential for creating the invasive, scalar scars.

e Retouching Technique:

Position the flake on a supportive pad (e.g., leather) to dampen vibrations and prevent

[e]

breakage.

o Strike the edge of the flake with the soft hammer at a relatively steep angle. The blows
should be directed inwards, away from the edge, to create invasive flakes.

o Overlap the flake removals to create the characteristic stepped or scalar pattern. The
sequence of flake removals is crucial for developing the final morphology of the retouched

edge.

o The process can be conceptualized in two stages: an initial series of removals that may
create micro-denticulations, followed by a second series that regularizes the edge and
produces the flat, stepped flaking pattern.[3]

Use-Wear Analysis Methodology

Use-wear analysis of Quina scrapers aims to identify their function by examining the
microscopic traces of wear on their working edges. This involves comparing the wear patterns
on archaeological artifacts with those created on experimental tools used in controlled settings.

A typical use-wear analysis protocol includes:

 Artifact Selection and Cleaning: Select well-preserved archaeological specimens. The tools
are carefully cleaned to remove any post-depositional residues. This may involve washing
with water and a neutral detergent, followed by immersion in an ultrasonic bath.

e Microscopic Examination: The edges of the tools are examined under a stereomicroscope at
low magnifications (up to 50x) and a metallurgical microscope at high magnifications (100x-
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500x) to identify use-wear traces such as polish, striations, edge rounding, and micro-flaking.

o Experimental Program:
o Replicate Quina scrapers using authentic materials and techniques.

o Use the experimental tools to perform a variety of tasks on different materials thought to
be relevant to Neanderthal subsistence activities, such as butchering animals, scraping
fresh and dry hides, and working wood and bone.

o Carefully document the duration of each task, the angle of use, and the specific motions
employed (e.g., scraping, cutting).

o Comparative Analysis: Compare the use-wear traces on the archaeological tools with the
reference collection of experimental tools. The location, distribution, and characteristics of
the wear patterns are used to infer the function of the archaeological specimens.

Functional and Technological Relationships

The Quina retouch method was not an isolated technological trait but was part of a broader
adaptive strategy. Its development and application were influenced by a range of factors,
including raw material availability, subsistence strategies, and mobility patterns.

The functional versatility of Quina scrapers is a key aspect of this technological system. Use-
wear analyses from sites like Qesem Cave in Israel and Longtan in China have shown that
these tools were used for a wide range of activities, including processing both hard materials
(bone, antler, wood) and soft materials (meat, hides, non-woody plants).[3][4] This suggests
that Quina scrapers were multifunctional tools, well-suited to the diverse needs of mobile
hunter-gatherer groups.

The preference for thick blanks and the ability to extensively resharpen the tools are linked to
raw material economy and mobility. By creating durable, long-lasting tools, Neanderthals could
maximize the utility of their raw materials and reduce the need to constantly procure new stone.
This would have been particularly advantageous for highly mobile groups operating in
environments where high-quality raw materials were not always readily available.
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Functional and Technological Relationships of the Quina Method.

Conclusion

The Quina retouch method represents a sophisticated and adaptable technological system
developed by Neanderthals. It was not simply a stylistic variation but a deliberate and efficient
solution to the challenges of a mobile hunter-gatherer lifestyle in the variable environments of
the Middle Paleolithic. Through the production of robust, durable, and multifunctional tools, the
Quina method provided a reliable and long-lasting toolkit that maximized the utility of raw
materials and supported a range of subsistence-related activities. The ongoing discovery of
Quina assemblages in new geographical regions underscores the importance of this
technology in our understanding of Neanderthal behavior and the broader patterns of human
evolution during the Late Pleistocene.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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